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Spirit Blue Agar Application Notes

Principle of the Test: Spirit Blue Agar is a differential culture medium used for the detection and

enumeration of lipolytic bacteria (those that produce the enzyme lipase) [1]. The medium contains lipids

(such as Tween 80 or cottonseed/olive oil) which serve as the substrate for lipase [1] [2]. The Spirit blue dye

is incorporated into the agar as an indicator [1]. When bacteria that produce lipase are cultured on this

medium, they digest the surrounding lipids. This digestion also breaks down the Spirit blue dye, which is

mixed in an emulsion with the lipids, leading to the formation of a visible halo or zone of clearing around

the colonies [2]. The opaque, light blue medium will thus show halos around lipase-positive colonies [2].

Sample Workflow for Lipase Detection The following diagram outlines the general process for using Spirit

Blue Agar to detect lipase-producing microorganisms.
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Prepare Spirit Blue Agar

Inoculate with sample
(e.g., by streaking)

Incubate plates
(Upside down, 24-48 hours)

Observe plate for growth
and visual changes

Interpret results based on
colony appearance and halo formation

Click to download full resolution via product page

Detailed Protocol

1. Preparation of Spirit Blue Agar [1]

Suspension: Suspend 32.15 grams of the Spirit Blue Agar powder in 1000 ml of distilled water.

Dissolving: Heat the suspension to boiling while stirring to dissolve the medium completely.
Sterilization: Sterilize the dissolved medium by autoclaving at 15 lbs pressure (121°C) for 15
minutes.
Cooling: After autoclaving, cool the medium to approximately 50°C.

Adding Substrate: While agitating the medium to ensure even distribution, slowly add 30 ml of the
lipase substrate emulsion.

Pouring Plates: Immediately pour the supplemented agar into sterile Petri dishes and allow it to
solidify.

Preparation of Lipase Substrate Emulsion [1]:
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Mix 1 ml of Tween 80 with 400 ml of warm distilled water.
Add 100 ml of Cottonseed Oil or Olive Oil.
Agitate the mixture vigorously to form a stable emulsion.

2. Inoculation and Incubation

Inoculation: Using aseptic technique, inoculate the solidified agar plate with the test microorganism.
The streaking method is commonly used to obtain isolated colonies [2].

Incubation: Incubate the inoculated plates upside down at the appropriate temperature (e.g., 30-
37°C) for 24 to 48 hours [2]. Incubating plates upside down prevents condensation from dripping

onto the agar surface.

3. Interpretation of Results

Interpretation is based on visual observation of the culture plate after incubation.

Result Observation Interpretation

Positive
Lipase Test

A clear halo or zone around the bacterial
colonies against the opaque, light blue

background of the medium [2].

The microorganism produces lipase
and can hydrolyze the lipids in the

agar.

Negative
Lipase Test

No halo or zone of clearing around the

colonies. The medium remains uniformly
opaque and blue.

The microorganism does not produce

lipase or its production is below the
detection level.

Important Notes for Researchers

Sterile Technique: All procedures must be performed using sterile technique to prevent

contamination [2]. This includes washing hands, disinfecting work surfaces, and using a Bunsen
burner to create a sterile environment when pouring or inoculating plates.

Quality Control: It is considered good practice to include control organisms with known lipase-
positive (e.g., Staphylococcus aureus) and lipase-negative reactions when setting up the test to verify

the performance of the medium and the test conditions.
Safety and Disposal: Used agar plates must be disposed of safely. The standard method is to place

them in an autoclave bag and sterilize by autoclaving before disposal [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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